Cas no 2229545-16-6 (3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-3-ol)

• Product Name: 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-3-ol
• CAS No: 2229545-16-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6551104
• PubChem ID: 165609404
• Update Time: 2025-09-27

3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-3-ol
• 2229545-16-6
• 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol
• EN300-1761016

• Inchi： 1S/C13H17N3O/c17-13(4-2-5-14-9-13)7-10-8-16-12-11(10)3-1-6-15-12/h1,3,6,8,14,17H,2,4-5,7,9H2,(H,15,16)
• InChI Key： AIZSKVPTIDMHDC-UHFFFAOYSA-N
• SMILES： OC1(CC2=CNC3C2=CC=CN=3)CNCCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-3-ol

Recent Advances in the Study of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol (CAS: 2229545-16-6): A Promising Scaffold for Drug Discovery

The compound 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol (CAS: 2229545-16-6) has recently emerged as a significant scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological disorders and cancer. This heterocyclic structure combines the pyrrolopyridine and piperidine moieties, which are known for their bioactivity and ability to modulate various biological targets. Recent studies have highlighted its potential as a versatile pharmacophore, capable of interacting with multiple receptor types, including kinases and G protein-coupled receptors (GPCRs).

One of the key areas of interest is the compound's role in kinase inhibition. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized molecular docking and X-ray crystallography to elucidate the binding interactions, revealing a unique binding mode that enhances selectivity for CDK4/6 over other kinases. This finding is particularly relevant for the development of targeted cancer therapies, as CDK4/6 inhibitors are already established in clinical practice for breast cancer treatment.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in neuropharmacology. A 2024 study in ACS Chemical Neuroscience reported that 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol derivatives act as allosteric modulators of the dopamine D2 receptor. The research team employed a combination of in vitro assays and computational modeling to demonstrate that these compounds can enhance receptor signaling without inducing the desensitization commonly associated with traditional agonists. This property makes them attractive candidates for the treatment of Parkinson's disease and schizophrenia, where maintaining receptor responsiveness is crucial.

The synthetic accessibility of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol has also been a focus of recent work. A novel, scalable synthesis route was published in Organic Process Research & Development (2023), featuring a key palladium-catalyzed cross-coupling step that improved overall yield to 78% while reducing the number of purification steps. This advancement addresses previous challenges in large-scale production, making the compound more viable for preclinical and clinical development. The authors also noted the importance of controlling stereochemistry at the piperidin-3-ol center, as the biological activity was found to be highly enantioselective.

Looking forward, the versatility of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-3-ol as a scaffold continues to be explored. Current research directions include the development of bifunctional molecules that combine kinase inhibition with other modalities, such as proteolysis-targeting chimeras (PROTACs). Additionally, structure-activity relationship (SAR) studies are ongoing to optimize the physicochemical properties of derivatives for improved blood-brain barrier penetration, which would expand their utility in central nervous system disorders. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery across multiple therapeutic areas.